Cas no 918350-17-1 (Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)-)

Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)- structure
918350-17-1 structure
Product Name:Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)-
CAS No:918350-17-1
MF:C8H9BrO2S
MW:249.124860525131
CID:777011
PubChem ID:59251298
Update Time:2025-04-19

Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)-
    • 1-bromo-3-methyl-5-(methylsulfonyl)Benzene
    • 1-bromo-3-methyl-5-methylsulfonylbenzene
    • FT-0748073
    • SCHEMBL2465936
    • DTXSID60731343
    • VLFFSTHAVZZFJO-UHFFFAOYSA-N
    • 918350-17-1
    • 1-bromo-3-methanesulfonyl-5-methyl-benzene
    • 1-Bromo-3-(methanesulfonyl)-5-methylbenzene
    • Inchi: 1S/C8H9BrO2S/c1-6-3-7(9)5-8(4-6)12(2,10)11/h3-5H,1-2H3
    • InChI Key: VLFFSTHAVZZFJO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 247.95066g/mol
  • Monoisotopic Mass: 247.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.5Ų
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